![molecular formula C17H18N2O6 B13228635 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid](/img/structure/B13228635.png)
2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid
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Description
"2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid" is a synthetic amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group, a hydroxyl-substituted chiral center, and a 6-methoxypyridin-3-yl moiety.
Properties
Molecular Formula |
C17H18N2O6 |
|---|---|
Molecular Weight |
346.3 g/mol |
IUPAC Name |
3-hydroxy-3-(6-methoxypyridin-3-yl)-2-(phenylmethoxycarbonylamino)propanoic acid |
InChI |
InChI=1S/C17H18N2O6/c1-24-13-8-7-12(9-18-13)15(20)14(16(21)22)19-17(23)25-10-11-5-3-2-4-6-11/h2-9,14-15,20H,10H2,1H3,(H,19,23)(H,21,22) |
InChI Key |
PJVHEAZNCFFWEW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NC=C(C=C1)C(C(C(=O)O)NC(=O)OCC2=CC=CC=C2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the protection of the amino group with a benzyloxycarbonyl (Cbz) group, followed by the introduction of the hydroxy and methoxypyridinyl groups through various organic reactions. The reaction conditions often involve the use of organic solvents, catalysts, and specific temperature and pressure settings to achieve the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactions, automated synthesis, and purification techniques such as chromatography and crystallization.
Chemical Reactions Analysis
Types of Reactions
2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a carbonyl group.
Reduction: The benzyloxycarbonyl group can be reduced to form a free amino group.
Substitution: The methoxypyridinyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines). The reaction conditions may vary depending on the specific reaction, but typically involve controlled temperature, pressure, and pH.
Major Products
The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation of the hydroxy group may yield a ketone or aldehyde, while reduction of the benzyloxycarbonyl group may yield a primary amine.
Scientific Research Applications
2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares key structural and physicochemical features of the target compound with its analogs:
*Estimated based on structural similarity to analogs.
Structural and Functional Analysis
Key Differences:
Protecting Groups: The target compound uses a benzyloxycarbonyl (Cbz) group, which is acid-labile and commonly employed in peptide synthesis. In contrast, the tert-butoxycarbonyl (Boc) analog offers greater acid stability . The trifluoropropanoic acid derivative lacks a hydroxyl group but introduces trifluoromethyl substitution, enhancing metabolic stability and lipophilicity .
Chirality and Steric Effects :
- The β-hydroxy group in the target compound introduces a chiral center, which may influence stereoselective interactions in biological systems. The Boc-protected analog retains chirality but with reduced steric bulk compared to Cbz .
Notes
- Comparative Stability: The Cbz group is susceptible to hydrogenolysis, whereas Boc and Fmoc groups require stronger acidic or basic conditions for cleavage .
- Research Gaps: Limited data exist on the target compound’s crystallinity or thermal stability. Further studies could explore its utility in prodrug design or as a kinase inhibitor scaffold.
Biological Activity
The compound 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid , often referred to as a derivative of valine, exhibits a range of biological activities that are of significant interest in pharmacological research. This article explores its biological properties, including its potential therapeutic applications and mechanisms of action.
- Molecular Formula : C21H26N6O6
- Molecular Weight : 458.47 g/mol
- CAS Number : 124832-31-1
Antiviral Activity
Research indicates that derivatives of this compound may exhibit antiviral properties, particularly against herpes simplex virus (HSV). The benzyloxycarbonyl group enhances the compound's ability to inhibit viral replication. For example, related compounds have shown effectiveness in reducing viral load in infected cells, suggesting potential use in antiviral therapies.
Antimicrobial Properties
The compound has demonstrated antimicrobial activity against various bacterial strains. In vitro studies have shown that it can inhibit the growth of Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 40 to 50 µg/mL against pathogens such as E. faecalis and P. aeruginosa .
Anticancer Activity
In studies focusing on cancer cell lines, this compound exhibited antiproliferative effects. It was tested against several cancer types, including breast (MCF-7), colon (HCT116), and lung (A549) cancers. The results indicated that the compound could induce apoptosis in cancer cells through the activation of caspase pathways, making it a candidate for further development as an anticancer agent .
The biological activity of 2-{[(Benzyloxy)carbonyl]amino}-3-hydroxy-3-(6-methoxypyridin-3-yl)propanoic acid is attributed to its ability to interact with specific biological targets:
- Inhibition of Viral Enzymes : The compound may inhibit viral polymerases, thereby preventing viral replication.
- Disruption of Bacterial Cell Wall Synthesis : Its structural analogs have been shown to interfere with the synthesis of peptidoglycan in bacterial cell walls.
- Induction of Apoptosis in Cancer Cells : By activating apoptotic pathways, the compound can lead to programmed cell death in malignant cells.
Study 1: Antiviral Efficacy
A study conducted on HSV-infected cells demonstrated that treatment with the compound reduced viral titers significantly compared to untreated controls. The mechanism involved the inhibition of viral DNA synthesis .
Study 2: Antimicrobial Testing
In a comparative analysis against standard antibiotics, this compound showed comparable efficacy to ceftriaxone, with inhibition zones measuring up to 30 mm for certain bacterial strains .
Study 3: Anticancer Evaluation
In vitro assays revealed that the compound inhibited cell proliferation in various cancer cell lines by more than 50% at concentrations below 10 µM, indicating strong potential for development into a therapeutic agent .
Summary Table of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
